Cas no 90022-11-0 (Tin, chlorotrimethyl(phenanthridine)-)

Tin, chlorotrimethyl(phenanthridine)- structure
90022-11-0 structure
Product Name:Tin, chlorotrimethyl(phenanthridine)-
CAS No:90022-11-0
MF:C16H14ClNSn
MW:374.452062129974
CID:796191
PubChem ID:71430644
Update Time:2025-04-19

Tin, chlorotrimethyl(phenanthridine)- Chemical and Physical Properties

Names and Identifiers

    • Tin, chlorotrimethyl(phenanthridine)-
    • 1-(chloromethyl)-2,3-dimethylphenanthridine,tin
    • 90022-11-0
    • DTXSID80849257
    • lambda~2~-Stannane--1-(chloromethyl)-2,3-dimethylphenanthridine (1/1)
    • Inchi: 1S/C16H14ClN.Sn/c1-10-7-15-16(14(8-17)11(10)2)13-6-4-3-5-12(13)9-18-15;/h3-7,9H,8H2,1-2H3;
    • InChI Key: INKBZUISKZUKOH-UHFFFAOYSA-N
    • SMILES: [Sn].ClCC1=C(C)C(C)=CC2C1=C1C=CC=CC1=CN=2

Computed Properties

  • Exact Mass: 374.983680g/mol
  • Monoisotopic Mass: 374.983680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų
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